Cas no 2229289-01-2 (1-(3-bromo-5-methoxypyridin-4-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-bromo-5-methoxypyridin-4-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229289-01-2
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 5867600
• PubChem ID: 165735888
• Update Time: 2025-10-29

1-(3-bromo-5-methoxypyridin-4-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methoxypyridin-4-yl)methylcyclopropane-1-carboxylic acid
• 1-[(3-bromo-5-methoxypyridin-4-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-1907063
• 2229289-01-2

• Inchi： 1S/C11H12BrNO3/c1-16-9-6-13-5-8(12)7(9)4-11(2-3-11)10(14)15/h5-6H,2-4H2,1H3,(H,14,15)
• InChI Key： VYSBTJOXZHWEMH-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1CC1(C(=O)O)CC1)OC

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4Ų

Additional information on 1-(3-bromo-5-methoxypyridin-4-yl)methylcyclopropane-1-carboxylic acid

1-(3-Bromo-5-methoxypyridin-4-yl)methylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

1-(3-Bromo-5-methoxypyridin-4-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2229289-01-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 1-(3-Bromo-5-methoxypyridin-4-yl)methylcyclopropane-1-carboxylic acid is characterized by a cyclopropane ring attached to a pyridine moiety through a methyl group. The presence of a bromine atom and a methoxy group on the pyridine ring adds to the compound's complexity and contributes to its unique pharmacological profile. The cyclopropane ring, being highly strained, imparts additional reactivity and stability to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the potential of 1-(3-Bromo-5-methoxypyridin-4-yl)methylcyclopropane-1-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(3-Bromo-5-methoxypyridin-4-yl)methylcyclopropane-1-carboxylic acid has also been investigated for its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that it may have therapeutic potential in the treatment of various types of cancer, particularly those that are resistant to conventional therapies.

The neuroprotective effects of 1-(3-Bromo-5-methoxypyridin-4-yl)methylcyclopropane-1-carboxylic acid have also been explored. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings open up new avenues for the development of neuroprotective agents based on this compound.

The synthesis of 1-(3-Bromo-5-methoxypyridin-4-yl)methylcyclopropane-1-carboxylic acid involves several steps, including the formation of the cyclopropane ring and the attachment of the pyridine moiety. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the use of transition-metal-catalyzed cross-coupling reactions to introduce the bromine and methoxy groups onto the pyridine ring. The choice of synthetic method can significantly impact the yield and purity of the final product, making it an important consideration in both research and industrial settings.

The pharmacokinetic properties of 1-(3-Bromo-5-methoxypyridin-4-yl)methylcyclopropane-1-carboxylic acid have also been studied to understand its behavior in biological systems. Preliminary data indicate that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. However, further studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, 1-(3-Bromo-5-methoxypyridin-4-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2229289-01-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.